Cas no 85712-24-9 (Piperazinone, 3,3-dimethyl-4-(2-methylpropyl)- (9CI))

• Product Name: Piperazinone, 3,3-dimethyl-4-(2-methylpropyl)- (9CI)
• CAS No: 85712-24-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 990915
• PubChem ID: 45117254
• Update Time: 2025-04-20

Piperazinone, 3,3-dimethyl-4-(2-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 3,3-dimethyl-4-(2-methylpropyl)- (9CI)
• Piperazinone,3,3-dimethyl-4-(2-methylpropyl)-(9ci)
• 85712-24-9
• PIPERAZINONE, 3,3-DIMETHYL-4-(2-METHYLPROPYL)-
• DB-288751

• Inchi： 1S/C10H20N2O/c1-8(2)7-12-6-5-11-9(13)10(12,3)4/h8H,5-7H2,1-4H3,(H,11,13)
• InChI Key： BPBWTVWRFQKPMR-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)N(CCN1)CC(C)C

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų